N-(2,6-dichlorophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C16H11Cl2N3O2S
• Molecular Weight: 380.2 g/mol
• IUPAC Name: N-(2,6-dichlorophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H11Cl2N3O2S/c17-11-7-4-8-12(18)14(11)19-13(22)9-24-16-21-20-15(23-16)10-5-2-1-3-6-10/h1-8H,9H2,(H,19,22)
• InChI Key: PQPZSVBJYPTSEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)NC3=C(C=CC=C3Cl)Cl

Description

N-(2,6-dichlorophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide: is a chemical compound with a complex structure. Let’s break it down:

• This compound may have applications in various fields due to its unique structure.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigating reactivity patterns and designing novel derivatives.

Biology: Studying potential bioactivity (e.g., antimicrobial, antitumor properties).

Medicine: Exploring its pharmacological effects and potential drug development.

Industry: Developing new materials or catalysts based on its structure.

Mechanism of Action

• The exact mechanism is context-dependent, but potential targets could include enzymes, receptors, or cellular pathways.
• Further research is needed to elucidate its specific mode of action.

Comparison with Similar Compounds

Similar Compounds:

Remember that this overview provides a concise summary, and for more in-depth information, you may want to explore scientific literature and research articles